Cas no 108321-66-0 (Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI))
108321-66-0 structure
Product Name:Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
CAS No:108321-66-0
MF:C8H7ClO
MW:154.593581438065
CID:127942
Update Time:2024-01-24
Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
- Ethanone, 2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
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- Inchi: 1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key: IMACFCSSMIZSPP-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=CC=C1)CCl
Computed Properties
- Exact Mass: 154.01861
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- PSA: 17.07
Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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